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Compound of Interest

Compound Name: Guanfacine-13C,15N3

Cat. No.: B564486 Get Quote

Guanfacine-13C,15N3: A Technical Guide for
Researchers
This technical guide provides an in-depth overview of Guanfacine-13C,15N3, an isotopically

labeled form of the selective alpha-2A adrenergic receptor agonist, Guanfacine. Designed for

researchers, scientists, and drug development professionals, this document details the

compound's properties, commercial availability, mechanism of action, and its critical application

as an internal standard in quantitative analysis.

Core Compound Properties
Guanfacine-13C,15N3 is a stable isotope-labeled analog of Guanfacine, which incorporates

one carbon-13 atom and three nitrogen-15 atoms. This labeling makes it an ideal internal

standard for mass spectrometry-based quantification of Guanfacine in biological samples, as it

is chemically identical to the unlabeled drug but mass-shifted, allowing for precise and accurate

measurement.[1][2][3][4]

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of Guanfacine-
13C,15N3 and its hydrochloride salt.
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Property Guanfacine-13C,15N3
Guanfacine-13C,15N3
Hydrochloride

CAS Number 1189924-28-4[5][6] 1261393-21-8[7][8][9]

Molecular Formula C₈[¹³C]H₉Cl₂[¹⁵N]₃O[5] C₈[¹³C]H₁₀Cl₃[¹⁵N]₃O[7]

Formula Weight ~250.07 g/mol [6] ~286.53 g/mol [7][9]

Synonyms

N-(Aminoiminomethyl)-2,6-

dichlorobenzeneacetamide-

13C,15N3

N-Amidino-13C, 15N3-2-(2,6-

dichlorophenyl)acetamide

HCl[7]

Purity ≥95%[5] Varies by supplier

Formulation Solid[5] Solid

Commercial Suppliers
Guanfacine-13C,15N3 and its hydrochloride salt are available from several commercial

suppliers specializing in reference standards and research chemicals.

Supplier Product Name CAS Number

Cayman Chemical Guanfacine-13C,15N3 1189924-28-4[5]

Santa Cruz Biotechnology
Guanfacine-13C, 15N3

Hydrochloride
1261393-21-8[7]

Simson Pharma Limited Guanfacine-13C-15N3 1189924-28-4

Guanfacine-13C,15N3

Hydrochloride
1261393-21-8[9]

LGC Standards Guanfacine-13C, 15N3 1189924-28-4[6]

MedchemExpress Guanfacine-13C,15N3 1189924-28-4[2]

TargetMol Guanfacine-13C,15N3 1189924-28-4[1]

Pharmaffiliates
Guanfacine-13C, 15N3

Hydrochloride
1261393-21-8[8]
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Mechanism of Action: Signaling Pathway in the
Prefrontal Cortex
Guanfacine is a selective agonist for the alpha-2A adrenergic receptor (α2A-AR), with its

therapeutic effects in conditions like ADHD attributed to its action on postsynaptic receptors in

the prefrontal cortex (PFC).[10] By stimulating these receptors, Guanfacine modulates

downstream signaling cascades that are crucial for neuronal communication and cognitive

function.

The core signaling pathway initiated by Guanfacine in PFC pyramidal neurons involves the

following steps:

Receptor Binding: Guanfacine binds to postsynaptic α2A-adrenergic receptors located on the

dendritic spines of pyramidal neurons.[10]

Inhibition of Adenylyl Cyclase: This binding inhibits the enzyme adenylyl cyclase, leading to a

reduction in intracellular levels of cyclic AMP (cAMP).[10]

Closure of HCN Channels: The decrease in cAMP concentration leads to the closure of

hyperpolarization-activated cyclic nucleotide-gated (HCN) potassium channels.[10]

Enhanced Neuronal Signaling: Closing these "leak" channels strengthens synaptic

connections, enhances the firing efficiency of PFC neurons, and improves the signal-to-noise

ratio in PFC networks.[10]

This cascade ultimately enhances the cognitive functions subserved by the PFC, such as

working memory, attention, and impulse control.[10]
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Caption: Guanfacine's signaling cascade in the prefrontal cortex.

Experimental Protocol: Quantification of Guanfacine
in Plasma
The primary application of Guanfacine-13C,15N3 is as an internal standard (IS) for the

accurate quantification of Guanfacine in biological matrices like plasma or urine using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS). The stable isotope label

ensures that the IS co-elutes with the analyte and experiences similar matrix effects, allowing

for reliable correction of signal variability.

Below is a representative protocol synthesized from validated bioanalytical methods.[7][10]

Materials and Reagents
Analyte: Guanfacine

Internal Standard (IS): Guanfacine-13C,15N3

Biological Matrix: Human or rat plasma (K2-EDTA)

Reagents: Acetonitrile (ACN), Methanol (MeOH), Ammonium formate, Formic acid (all HPLC

or LC-MS grade)
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Equipment: LC-MS/MS system (e.g., Sciex API 4000), analytical balance, centrifuge, vortex

mixer, micropipettes.

Preparation of Solutions
Stock Solutions (1 mg/mL): Separately dissolve Guanfacine and Guanfacine-13C,15N3 in

methanol.

Working Solutions: Prepare serial dilutions of the Guanfacine stock solution in 50:50

ACN:water to create calibration standards (e.g., ranging from 0.05 to 10 ng/mL).

Internal Standard Spiking Solution: Dilute the Guanfacine-13C,15N3 stock solution with

methanol to a final concentration (e.g., 5 ng/mL).

Sample Preparation (Protein Precipitation)
Aliquot 100 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge

tube.

Add 200 µL of the internal standard spiking solution (in methanol) to each tube.

Vortex mix for 30 seconds to precipitate plasma proteins.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube or HPLC vial.

Inject a small volume (e.g., 5-10 µL) into the LC-MS/MS system.

LC-MS/MS Conditions
Liquid Chromatography (LC):

Column: YMC BASIC (50 mm × 2.0 mm, 3.5 µm) or equivalent.[10]

Mobile Phase A: 10 mM Ammonium formate in water (pH adjusted to 4.0 with formic acid).

[10]

Mobile Phase B: Acetonitrile.[10]
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Gradient: Isocratic (e.g., 70:30 v/v Mobile Phase A:B).[10]

Flow Rate: 0.3 mL/min.[10]

Column Temperature: 40°C.

Total Run Time: ~3-5 minutes.

Tandem Mass Spectrometry (MS/MS):

Ion Source: Electrospray Ionization (ESI), positive mode.[7]

Detection Mode: Multiple Reaction Monitoring (MRM).[7]

MRM Transitions:

Guanfacine:m/z 246.1 → 159.0 (or 60.1).[7][10]

Guanfacine-13C,15N3 (IS):m/z 250.0 → 159.1 (or similar appropriate fragment).[7]

Instrument Parameters: Optimize ion source gas flows, temperature, and collision energy

for maximum signal intensity for both analyte and IS.

Data Analysis and Quantification
Integrate the peak areas for both the Guanfacine and Guanfacine-13C,15N3 MRM

transitions.

Calculate the peak area ratio (Guanfacine / IS).

Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards using a weighted (e.g., 1/x²) linear regression.

Determine the concentration of Guanfacine in unknown samples by interpolating their peak

area ratios from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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